Cas no 1234835-25-6 (2-fluoro-N-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)benzamide)
2-fluoro-N-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-N-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)benzamide
- 1234835-25-6
- VU0631593-1
- 2-fluoro-N-[[1-(2-methylsulfanylpyridine-3-carbonyl)piperidin-4-yl]methyl]benzamide
- AKOS024492412
- 2-fluoro-N-({1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-4-yl}methyl)benzamide
- 2-fluoro-N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)benzamide
- F5033-5853
-
- Inchi: 1S/C20H22FN3O2S/c1-27-19-16(6-4-10-22-19)20(26)24-11-8-14(9-12-24)13-23-18(25)15-5-2-3-7-17(15)21/h2-7,10,14H,8-9,11-13H2,1H3,(H,23,25)
- InChI Key: YUDRXXQBXKYERC-UHFFFAOYSA-N
- SMILES: S(C)C1C(=CC=CN=1)C(N1CCC(CNC(C2C=CC=CC=2F)=O)CC1)=O
Computed Properties
- Exact Mass: 387.14167629g/mol
- Monoisotopic Mass: 387.14167629g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 514
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 87.6Ų
2-fluoro-N-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5033-5853-2μmol |
2-fluoro-N-({1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-4-yl}methyl)benzamide |
1234835-25-6 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5033-5853-5μmol |
2-fluoro-N-({1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-4-yl}methyl)benzamide |
1234835-25-6 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5033-5853-10μmol |
2-fluoro-N-({1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-4-yl}methyl)benzamide |
1234835-25-6 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5033-5853-20μmol |
2-fluoro-N-({1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-4-yl}methyl)benzamide |
1234835-25-6 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5033-5853-1mg |
2-fluoro-N-({1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-4-yl}methyl)benzamide |
1234835-25-6 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5033-5853-2mg |
2-fluoro-N-({1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-4-yl}methyl)benzamide |
1234835-25-6 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5033-5853-3mg |
2-fluoro-N-({1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-4-yl}methyl)benzamide |
1234835-25-6 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5033-5853-4mg |
2-fluoro-N-({1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-4-yl}methyl)benzamide |
1234835-25-6 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5033-5853-5mg |
2-fluoro-N-({1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-4-yl}methyl)benzamide |
1234835-25-6 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5033-5853-10mg |
2-fluoro-N-({1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-4-yl}methyl)benzamide |
1234835-25-6 | 10mg |
$79.0 | 2023-09-10 |
2-fluoro-N-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)benzamide Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 2-fluoro-N-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)benzamide
Recent Advances in the Study of 2-fluoro-N-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)benzamide (CAS: 1234835-25-6)
The compound 2-fluoro-N-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)benzamide (CAS: 1234835-25-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activity.
Recent studies have highlighted the unique structural features of 2-fluoro-N-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)benzamide, which contribute to its selective binding affinity for specific biological targets. The compound's piperidine core and fluorobenzamide moiety are particularly noteworthy, as they play a crucial role in its interaction with enzymes and receptors involved in disease pathways. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate these interactions at the molecular level.
In vitro and in vivo studies have demonstrated promising results for 2-fluoro-N-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)benzamide in various disease models. Notably, the compound has shown potent inhibitory activity against key enzymes implicated in inflammatory and oncogenic processes. These findings suggest its potential as a lead compound for the development of novel therapeutics targeting these conditions. Further optimization of its pharmacokinetic properties is currently underway to enhance its clinical applicability.
The synthesis of 2-fluoro-N-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)benzamide has been refined in recent publications, with improved yields and purity. Researchers have developed more efficient synthetic routes that reduce the number of steps and minimize the use of hazardous reagents. These advancements are critical for scaling up production and facilitating further preclinical studies.
Despite these promising developments, challenges remain in the clinical translation of 2-fluoro-N-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)benzamide. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through rigorous structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the compound's progression through the drug development pipeline.
In conclusion, 2-fluoro-N-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)benzamide represents a promising candidate for therapeutic intervention in various diseases. Continued research into its mechanism of action and optimization of its pharmacological properties will be crucial for realizing its full potential. This briefing underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.
1234835-25-6 (2-fluoro-N-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)